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  4. (E)-[2-(Furan-2-yl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]-(3-methoxyphenyl)methanolate
(E)-[2-(Furan-2-yl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]-(3-methoxyphenyl)methanolate (E)-[2-(Furan-2-yl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]-(3-methoxyphenyl)methanolate
Brand Name: Vulcanchem
CAS No.: 608505-54-0
VCID: VC0356241
InChI: InChI=1S/C23H26N2O6/c1-29-17-6-2-5-16(15-17)21(26)19-20(18-7-3-12-31-18)25(23(28)22(19)27)9-4-8-24-10-13-30-14-11-24/h2-3,5-7,12,15,20,26H,4,8-11,13-14H2,1H3/b21-19+
SMILES: COC1=CC=CC(=C1)C(=C2C(N(C(=O)C2=O)CCCN3CCOCC3)C4=CC=CO4)O
Molecular Formula: C23H26N2O6
Molecular Weight: 426.5g/mol

(E)-[2-(Furan-2-yl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]-(3-methoxyphenyl)methanolate

CAS No.: 608505-54-0

Main Products

VCID: VC0356241

Molecular Formula: C23H26N2O6

Molecular Weight: 426.5g/mol

(E)-[2-(Furan-2-yl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]-(3-methoxyphenyl)methanolate - 608505-54-0

CAS No. 608505-54-0
Product Name (E)-[2-(Furan-2-yl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]-(3-methoxyphenyl)methanolate
Molecular Formula C23H26N2O6
Molecular Weight 426.5g/mol
IUPAC Name (4E)-5-(furan-2-yl)-4-[hydroxy-(3-methoxyphenyl)methylidene]-1-(3-morpholin-4-ylpropyl)pyrrolidine-2,3-dione
Standard InChI InChI=1S/C23H26N2O6/c1-29-17-6-2-5-16(15-17)21(26)19-20(18-7-3-12-31-18)25(23(28)22(19)27)9-4-8-24-10-13-30-14-11-24/h2-3,5-7,12,15,20,26H,4,8-11,13-14H2,1H3/b21-19+
Standard InChIKey BXLMHOFNMMDNHX-XUTLUUPISA-N
Isomeric SMILES COC1=CC=CC(=C1)/C(=C\2/C(N(C(=O)C2=O)CCC[NH+]3CCOCC3)C4=CC=CO4)/[O-]
SMILES COC1=CC=CC(=C1)C(=C2C(N(C(=O)C2=O)CCCN3CCOCC3)C4=CC=CO4)O
Canonical SMILES COC1=CC=CC(=C1)C(=C2C(N(C(=O)C2=O)CCC[NH+]3CCOCC3)C4=CC=CO4)[O-]
PubChem Compound 5768929
Last Modified Nov 11 2021
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